![molecular formula C15H17N5O2S B3011005 2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(pyridin-3-yl)acetamide CAS No. 1351631-15-6](/img/structure/B3011005.png)
2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(pyridin-3-yl)acetamide
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Description
2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H17N5O2S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Innovative Heterocycles
Researchers have developed new heterocycles incorporating thiadiazole moiety, aiming to explore their insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis. This synthesis involves versatile precursors, leading to a variety of heterocyclic compounds, including pyrrole, pyridine, and coumarin derivatives, among others. The synthesized compounds have been identified through comprehensive spectral analysis and assessed for their insecticidal efficacy, highlighting the compound's role in the development of potential agricultural chemical agents (Fadda et al., 2017).
Antimicrobial Activity
Another area of research has involved the synthesis of new heterocycles incorporating the pyrazolopyridine moiety, with a focus on evaluating their antimicrobial properties. Starting from key intermediates like 2-cyano-N-(4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide, researchers have synthesized compounds with potential as antimicrobial agents. These compounds have undergone testing against various microbial strains, indicating the compound's utility in discovering new antimicrobial agents (Abu-Melha, 2013).
Antitumor and Anticancer Research
The compound has also been utilized in the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with potential antitumor activities. By exploring various synthetic pathways, researchers have developed compounds that have shown promising inhibitory effects on different cancer cell lines. This research opens pathways for the development of new antitumor agents, contributing to cancer treatment strategies (Albratty et al., 2017).
properties
IUPAC Name |
2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O2S/c1-10(21)17-15-19-12-4-6-20(8-13(12)23-15)9-14(22)18-11-3-2-5-16-7-11/h2-3,5,7H,4,6,8-9H2,1H3,(H,18,22)(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZFMUCPWMBNCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC2=C(S1)CN(CC2)CC(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.